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Compound of Interest

Compound Name: DBCO-PEG4-Biotin

Cat. No.: B606963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of

DBCO-PEG4-Biotin, a key reagent in bioconjugation and molecular labeling.

Core Properties of DBCO-PEG4-Biotin
DBCO-PEG4-Biotin is a versatile biotinylation reagent that contains a dibenzocyclooctyne

(DBCO) group, a polyethylene glycol (PEG4) spacer, and a biotin moiety. This structure allows

for the attachment of biotin to azide-labeled biomolecules through a copper-free click chemistry

reaction known as strain-promoted alkyne-azide cycloaddition (SPAAC).[1][2][3] The PEG4

linker enhances the solubility of the molecule in aqueous solutions and reduces steric

hindrance, thereby improving the efficiency of biotin detection.[1]

Quantitative Data Summary
The following table summarizes the key molecular and physical properties of DBCO-PEG4-
Biotin.
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Property Value References

Molecular Formula C₃₉H₅₁N₅O₈S

Molecular Weight 749.9 g/mol

CAS Number 1255942-07-4

Purity
>95% (typically analyzed by

HPLC)

Solubility
Soluble in DMSO, DMF, DCM,

and water

Storage
Recommended storage at

-20°C

Mechanism of Action: Copper-Free Click Chemistry
DBCO-PEG4-Biotin is primarily utilized in copper-free click chemistry reactions. The DBCO

group, a cyclooctyne, reacts specifically and efficiently with azide groups to form a stable

triazole linkage. This reaction is termed "strain-promoted" because the inherent ring strain of

the DBCO molecule drives the reaction forward without the need for a copper catalyst, which

can be toxic to living cells. This biocompatibility makes DBCO-PEG4-Biotin an ideal reagent

for labeling biomolecules in living systems, such as on the surface of cells.

Experimental Protocol: Labeling of Azide-Modified
Proteins
This section outlines a general protocol for the biotinylation of a protein that has been

metabolically or chemically modified to contain an azide group.

Materials:

Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS)

DBCO-PEG4-Biotin

Anhydrous dimethyl sulfoxide (DMSO)
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Purification column (e.g., size-exclusion chromatography) to remove excess reagent

Procedure:

Preparation of DBCO-PEG4-Biotin Stock Solution: Dissolve DBCO-PEG4-Biotin in DMSO

to prepare a stock solution of a desired concentration (e.g., 10 mM).

Reaction Setup: Add the DBCO-PEG4-Biotin stock solution to the azide-modified protein

solution. The molar ratio of DBCO-PEG4-Biotin to the protein should be optimized for each

specific application but is typically in the range of 10- to 20-fold molar excess.

Incubation: Incubate the reaction mixture at room temperature for 1-4 hours or at 4°C

overnight. The optimal time and temperature may vary depending on the specific protein and

desired degree of labeling.

Purification: Remove the unreacted DBCO-PEG4-Biotin from the biotinylated protein using

a suitable purification method, such as a desalting column or dialysis.

Confirmation of Labeling: The successful biotinylation of the protein can be confirmed by

various methods, including Western blotting with a streptavidin-HRP conjugate or by mass

spectrometry.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for labeling an azide-modified

biomolecule with DBCO-PEG4-Biotin and subsequent detection.
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Biotinylation Workflow using DBCO-PEG4-Biotin

Applications in Research and Drug Development
The unique properties of DBCO-PEG4-Biotin make it a valuable tool in a variety of research

and development applications:

Cell Surface Labeling: Biotinylation of cell surface glycans or proteins for studying cellular

interactions, trafficking, and localization.

Protein Labeling and Detection: Attaching biotin to specific proteins for subsequent

purification, immobilization, or detection using streptavidin-based assays.
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Drug Delivery and Targeting: Conjugating biotin to drug delivery systems to facilitate targeted

delivery to cells expressing biotin receptors.

Immunoassays: Development of sensitive and specific immunoassays by biotinylating

antibodies or antigens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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